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  4. 2-[2-(1,3-Benzodioxol-5-yl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
2-[2-(1,3-Benzodioxol-5-yl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one 2-[2-(1,3-Benzodioxol-5-yl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Brand Name: Vulcanchem
CAS No.: 315676-55-2
VCID: VC0381355
InChI: InChI=1S/C22H20N2O4S2/c1-2-9-24-21(26)19-14-5-3-4-6-18(14)30-20(19)23-22(24)29-11-15(25)13-7-8-16-17(10-13)28-12-27-16/h2,7-8,10H,1,3-6,9,11-12H2
SMILES: C=CCN1C(=O)C2=C(N=C1SCC(=O)C3=CC4=C(C=C3)OCO4)SC5=C2CCCC5
Molecular Formula: C22H20N2O4S2
Molecular Weight: 440.5g/mol

2-[2-(1,3-Benzodioxol-5-yl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one

CAS No.: 315676-55-2

Main Products

VCID: VC0381355

Molecular Formula: C22H20N2O4S2

Molecular Weight: 440.5g/mol

2-[2-(1,3-Benzodioxol-5-yl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one - 315676-55-2

CAS No. 315676-55-2
Product Name 2-[2-(1,3-Benzodioxol-5-yl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Molecular Formula C22H20N2O4S2
Molecular Weight 440.5g/mol
IUPAC Name 2-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Standard InChI InChI=1S/C22H20N2O4S2/c1-2-9-24-21(26)19-14-5-3-4-6-18(14)30-20(19)23-22(24)29-11-15(25)13-7-8-16-17(10-13)28-12-27-16/h2,7-8,10H,1,3-6,9,11-12H2
Standard InChIKey PJUCMYGQRMMWQC-UHFFFAOYSA-N
SMILES C=CCN1C(=O)C2=C(N=C1SCC(=O)C3=CC4=C(C=C3)OCO4)SC5=C2CCCC5
Canonical SMILES C=CCN1C(=O)C2=C(N=C1SCC(=O)C3=CC4=C(C=C3)OCO4)SC5=C2CCCC5
PubChem Compound 982482
Last Modified Nov 11 2021
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